Cas no 94248-79-0 (Nonanoic acid, isooctylester (9CI))

• Product Name: Nonanoic acid, isooctylester (9CI)
• CAS No: 94248-79-0
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 807788
• PubChem ID: 44149332
• Update Time: 2025-04-19

Nonanoic acid, isooctylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, isooctylester (9CI)
• 6-methylheptyl nonanoate
• isooctyl nonan-1-oate
• 94248-79-0
• SCHEMBL6378092
• EINECS 304-353-4
• NS00040345
• DTXSID40241298

• Inchi： 1S/C17H34O2/c1-4-5-6-7-8-11-14-17(18)19-15-12-9-10-13-16(2)3/h16H,4-15H2,1-3H3
• InChI Key： PJFUXKUGWYCBQR-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC)=O)CCCCCC(C)C

Computed Properties

• Exact Mass: 270.255880323g/mol
• Monoisotopic Mass: 270.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters